Cas no 56620-43-0 (3-isocyanatoprop-1-yne)

3-isocyanatoprop-1-yne structure

Product Name:3-isocyanatoprop-1-yne

CAS No:56620-43-0

Molecular Formula:C₄H₃NO

Molecular Weight:81.07272

MDL:MFCD18269640

CID:348329

PubChem ID:22352766

3-isocyanatoprop-1-yne Properties

Names and Identifiers

- 1-Propyne, 3-isocyanato-
- 3-isocyanatoprop-1-yne
- EN300-144724
- AKOS012411003
- DTXSID20625173
- F8881-1538
- propargylisocyanat
- 56620-43-0
- MFCD18269640
- LS-09213
- MDL： MFCD18269640
- InChIKey： SHPPDIBKHYVIKL-UHFFFAOYSA-N
- Inchi： InChI=1S/C4H3NO/c1-2-3-5-4-6/h1H,3H2
- SMILES： C#CCN=C=O

Computed Properties

Exact Mass: 81.02149
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Rotatable Bond Count: 1
Monoisotopic Mass: 81.021463719g/mol
Heavy Atom Count: 6
Complexity: 113
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 1.3
Topological Polar Surface Area: 29.4Å²

Experimental Properties

PSA: 29.43

3-isocyanatoprop-1-yne Pricemore >>

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P00F0NO-250mg	1-Propyne, 3-isocyanato-	56620-43-0	95%	250mg	$585.00
A2B Chem LLC	AG99892-500mg	3-Isocyanatoprop-1-yne	56620-43-0	93%	500mg	$1032.00	2024-04-19
Aaron	AR00F0W0-50mg	1-Propyne, 3-isocyanato-	56620-43-0	95%	50mg	$413.00	2025-01-24
abcr	AB416206-500 mg	3-Isocyanatoprop-1-yne, 95%; .	56620-43-0	95%	500 mg	€740.00	2023-07-19
Enamine	EN300-144724-0.05g	3-isocyanatoprop-1-yne	56620-43-0	93%	0.05g	$282.0	2023-05-01
TRC	B449913-10mg	3-isocyanatoprop-1-yne	56620-43-0		10mg	$ 58.00	2023-09-08

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Related Categories

Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Isocyanates

56620-43-0 (3-isocyanatoprop-1-yne) Related Products

Recommended suppliers

Amadis Chemical Company Limited

(CAS:56620-43-0)3-isocyanatoprop-1-yne

Purity:99%

Quantity:500mg

Price($):425.0